
Introduction: The Strategic Value of the Chiral
Morpholine Aldehyde Scaffold

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(R)-N-Boc-3-

morpholinecarbaldehyde

CAS No.: 1257850-86-4

Cat. No.: B599224

Get Quote

In the landscape of modern medicinal chemistry, the pursuit of novel chemical entities with

superior efficacy, selectivity, and pharmacokinetic profiles is relentless. Within this context,

chiral heterocyclic building blocks have emerged as indispensable tools. (R)-N-Boc-3-
morpholinecarbaldehyde stands out as a premier example of such a scaffold, merging three

critical features for drug design: a defined stereocenter, a versatile aldehyde functional handle,

and the privileged morpholine motif.

The morpholine ring is frequently incorporated into drug candidates, particularly those targeting

the Central Nervous System (CNS), due to its favorable physicochemical properties.[1][2][3] Its

non-planar, chair-like conformation and the presence of an ether oxygen can enhance aqueous

solubility and metabolic stability, while the basic nitrogen (when deprotected) can serve as a

key pharmacophoric element.[1][3] The "(R)" stereochemistry at the C3 position provides the

spatial orientation necessary for stereospecific interactions with biological targets, a

cornerstone of rational drug design. Finally, the aldehyde group offers a gateway for a multitude

of chemical transformations, allowing for the facile introduction of diverse substituents.
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This guide provides a comprehensive technical overview of (R)-N-Boc-3-
morpholinecarbaldehyde, from its fundamental properties and synthesis to its practical

application in the construction of complex bioactive molecules.

Core Properties and Specifications
A precise understanding of a reagent's fundamental properties is the bedrock of its effective

use in synthesis. The key specifications for (R)-N-Boc-3-morpholinecarbaldehyde are

summarized below.

Property Value Source(s)

CAS Number 1257850-86-4 [4][5]

Molecular Formula C₁₀H₁₇NO₄ [4][5]

Molecular Weight 215.25 g/mol [4][5]

IUPAC Name

(3R)-tert-butyl 3-

formylmorpholine-4-

carboxylate

N/A

Appearance
Typically an oil or low-melting

solid
N/A

Purity ≥95% (commercially available) [4]

Storage Conditions
-20°C, under inert atmosphere

(e.g., Argon or Nitrogen)
N/A

The tert-butyloxycarbonyl (Boc) group serves as a robust protecting group for the morpholine

nitrogen.[6] It is stable to a wide range of nucleophilic and basic conditions but can be readily

removed under acidic conditions (e.g., trifluoroacetic acid in dichloromethane), providing

orthogonal control during multi-step synthetic sequences.[6]
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The most direct and reliable route to (R)-N-Boc-3-morpholinecarbaldehyde is the mild

oxidation of its corresponding primary alcohol, (R)-N-Boc-3-morpholinemethanol. The choice of

oxidant is critical to prevent over-oxidation to the carboxylic acid and to avoid racemization of

the sensitive α-chiral center. Two field-proven methods, the Swern Oxidation and the Dess-

Martin Periodinane (DMP) Oxidation, are ideal for this transformation.[4][7][8][9][10][11][12]

Diagram: Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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